trichloride

Specification

• CAS No.: 14040-33-6
• Molecular Formula: C4H16Cl3CoN4
• Molecular Weight: 0

Introduction

Definition and Classification

Trichloride refers to any chemical compound containing three chlorine atoms per molecule. The term is used in chemical nomenclature to denote the specific stoichiometric relationship between chlorine and another element. In systematic naming, "tri-" indicates three atoms, while "chloride" identifies chlorine as the electronegative component.

The general formula for a trichloride can be represented as ECl₃, where E represents the central element. Common examples include aluminum trichloride (AlCl₃), nitrogen trichloride (NCl₃), and phosphorus trichloride (PCl₃). These compounds represent a subset of chlorides, which are compounds containing chlorine in the -1 oxidation state.

Trichlorides can be further classified based on their bonding characteristics:

Covalent Trichlorides

Most trichlorides form covalent bonds between the central atom and chlorine atoms. These compounds typically have lower melting and boiling points compared to purely ionic compounds and may display properties such as volatility and solubility in non-polar solvents.

Prominent Trichloride Compounds

Aluminum Trichloride (AlCl₃)

Aluminum trichloride is a light yellow inorganic compound widely used in the chemical industry. It exists as a solid at room temperature with a layered crystal structure, while in vapor phase, it forms dimers (Al₂Cl₆). This behavior reflects the electron-deficient nature of the aluminum center, making it a strong Lewis acid.

The physical properties of aluminum trichloride include:

Property	Value
Appearance	Light yellow powder
Molecular weight	133.34 g/mol
Melting point	192.4°C to 194°C
Boiling point/Sublimation	178°C to 180°C
Density	2.44 g/cm³
Bulk density	1200 kg/m³
Crystal structure	Monoclinic (AlCl₃ type)
Space group	C2/m

Aluminum trichloride is highly hygroscopic, reacting readily with moisture to produce hydrogen chloride gas and aluminum hydroxide. This hygroscopic nature necessitates careful handling and storage in airtight, moisture-proof containers.

Nitrogen Trichloride (NCl₃)

Nitrogen trichloride, also known as trichloramine, is a yellow, oily liquid with explosive properties. Unlike aluminum trichloride, nitrogen trichloride cannot be found in nature and must be synthesized.

Key properties of nitrogen trichloride include:

Property	Value
Appearance	Yellow oily liquid
Molecular formula	NCl₃
Formula weight	120.365 g/mol
Melting point	-40°C
Boiling point	71°C
Density	1.653 g/mL
Odor	Chlorine-like
Structure	Pyramidal (sp³ hybridization)

Nitrogen trichloride has a pyramidal molecular structure with N-Cl distances of 1.76 Å and Cl-N-Cl angles of 107°. The oxidation number of nitrogen in this compound is +3. It is moderately polar with a dipole moment of 0.6 D, making it less basic than ammonia despite structural similarities.

The synthesis of nitrogen trichloride can be performed through several methods:

• Reaction between ammonium sulfate and chlorine gas: (NH₄)₂SO₄ + 3Cl₂ → NCl₃ + 3HCl + NH₄SO₄

• Treatment of ammonium chloride with calcium hypochlorite

• Reaction of ammonia with chlorine

• Electrolysis of aqueous ammonium chloride

Phosphorus Trichloride (PCl₃)

Phosphorus trichloride is an inorganic compound consisting of one phosphorus atom bonded to three chlorine atoms. It exists as a liquid at room temperature and is highly reactive, particularly with water.

Key properties and characteristics include:

Property	Value/Description
Physical state	Liquid
IUPAC name	Trichlorophosphane
Alternative names	Phosphorus(III) chloride
Toxicity	Poisonous and corrosive
Reactivity	Explosive with water
Hybridization	sp³
Molecular geometry	Trigonal pyramidal

In phosphorus trichloride, three sp³ hybrid orbitals of phosphorus overlap with p-orbitals of chlorine to form three P-Cl sigma bonds, while the fourth sp³ hybrid orbital contains a lone pair of electrons. This electronic configuration results in a pyramidal structure with bond angles less than 109 degrees.

The preparation of phosphorus trichloride typically involves passing dry chlorine gas over heated white phosphorus. The vapors of phosphorus trichloride distill over and are collected in water-cooled receivers.

Comparative Analysis of Trichlorides

Despite sharing the common feature of containing three chlorine atoms, the various trichloride compounds exhibit significant differences in their physical and chemical properties.

Physical Property Comparison

Property	Aluminum Trichloride	Nitrogen Trichloride	Phosphorus Trichloride
Physical state at RT	Solid	Liquid	Liquid
Color	Light yellow to gray	Yellow	Not specified in results
Melting point	194°C	-40°C	Not specified in results
Boiling point	180°C (sublimes)	71°C	Not specified in results
Density	2.44 g/cm³	1.653 g/mL	Not specified in results
Stability	Stable but reactive with water	Highly unstable, explosive	Reactive, especially with water
Odor	HCl odor when exposed to moisture	Chlorine-like	Not specified in results

Structural Comparison

The three compounds exhibit different molecular structures due to the electronic configuration of their central atoms:

• Aluminum trichloride (AlCl₃): In the solid state, it has a layered structure. In the vapor phase, it exists as Al₂Cl₆ dimers due to the electron-deficient nature of aluminum.

• Nitrogen trichloride (NCl₃): Pyramidal molecular structure with sp³ hybridization, similar to ammonia but with chlorine atoms replacing hydrogen.

• Phosphorus trichloride (PCl₃): Also exhibits a pyramidal structure with sp³ hybridization, where one orbital contains a lone pair of electrons.

Reactivity Patterns

• Aluminum trichloride: Strong Lewis acid that readily undergoes hydrolysis when exposed to water, producing hydrogen chloride gas and aluminum hydroxide.

• Nitrogen trichloride: Highly reactive and unstable. It can decompose explosively to form nitrogen and chlorine gas: 2NCl₃ → N₂ + 3Cl₂. It also hydrolyzes in hot water to release ammonia and hypochlorous acid: NCl₃ + 3H₂O → NH₃ + 3HOCl.

• Phosphorus trichloride: Shows explosive reactivity with water. It's generally very reactive due to the presence of polar P-Cl bonds.

Applications and Uses

Aluminum Trichloride

The primary application of aluminum trichloride is as a catalyst in organic synthesis, particularly in Friedel-Crafts alkylation and acylation reactions. These reactions are essential for forming carbon-carbon bonds in the production of various organic compounds. As a strong Lewis acid, aluminum trichloride facilitates these reactions by forming complexes with reactants, making them more susceptible to nucleophilic attack.

Nitrogen Trichloride

Historically, nitrogen trichloride (trademarked as Agene) was used to bleach flour, but this practice was banned in the United States in 1949 due to safety concerns. The ban came after the discovery in 1947 that bread made from flour contaminated with nitrogen trichloride caused severe neurological disorders in humans and animals.

Currently, nitrogen trichloride has limited industrial applications due to its explosive nature and toxicity. It is most commonly encountered as an unwanted byproduct in swimming pools, where it forms from the reaction of chlorine disinfectants with nitrogenous substances like urea from urine or sweat.

Phosphorus Trichloride

Phosphorus trichloride serves as an important starting material in the chemical industry for the synthesis of organophosphorus compounds. These compounds find applications in various fields including:

• Pesticide production

• Flame retardant manufacturing

• Plasticizer synthesis

• Pharmaceutical development

Chemical Synthesis Applications

Trichlorides serve as valuable reagents in both organic and inorganic synthesis:

• Aluminum trichloride catalyzes various organic reactions beyond Friedel-Crafts, including polymerization reactions and isomerizations.

• Nitrogen trichloride can react with branch hydrocarbons in the presence of aluminum trichloride to produce amines after a hydrolysis step.

• Phosphorus trichloride is a key intermediate in the preparation of phosphorus-containing compounds, including phosphites and phosphonates used in agricultural and pharmaceutical applications.